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Compound of Interest

Compound Name: NHWD-870

Cat. No.: B8144571

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the selectivity profile of NHWD-870,
a potent and orally active inhibitor of the Bromodomain and Extra-Terminal (BET) family of
proteins. This document details its inhibitory activity, the experimental methodologies used for
its characterization, and its impact on key signaling pathways.

Quantitative Selectivity Profile

NHWD-870 has been identified as a selective inhibitor of the BET family of bromodomains,
which includes BRD2, BRD3, BRD4, and the testis-specific BRDT.[1][2][3][4] While the
compound is known to bind to all members of the BET family, specific inhibitory concentrations
for BRD2, BRD3, and BRDT are not publicly available. The most potent activity has been
reported against BRD4.[1][2][3][4]
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Target IC50 (nM) Notes
BRD4 2.7[1][2][3]1[4]

) Known to bind to BRD2[1][2][3]
BRD2 Data not available )

) Known to bind to BRD3[1][2][3]
BRD3 Data not available )

) Known to bind to BRDT[1][2][3]
BRDT Data not available )
hERG Channel 5400[2] Exhibits mild inhibition.

Table 1: Summary of NHWD-870 In Vitro Inhibitory Activity.

Experimental Protocols

The determination of the inhibitory activity of compounds like NHWD-870 against BET
bromodomains typically involves robust, high-throughput screening assays. The following are
representative protocols for two common methods used in the field: Time-Resolved
Fluorescence Resonance Energy Transfer (TR-FRET) and AlphaScreen assays.

Representative Time-Resolved Fluorescence Resonance
Energy Transfer (TR-FRET) Assay Protocol

TR-FRET assays are a common method for measuring the binding affinity of inhibitors to their
target proteins. This protocol is a representative example of how the IC50 of an inhibitor like
NHWD-870 against a BET bromodomain could be determined.

Objective: To determine the concentration of NHWD-870 that inhibits 50% (IC50) of the binding
of a fluorescently labeled ligand to a BET bromodomain.

Materials:
o His-tagged BET bromodomain protein (e.g., BRD4)

 Biotinylated histone peptide ligand (e.g., H4K5/8/12/16ac)
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Terbium-conjugated anti-His antibody (Donor)

Streptavidin-conjugated fluorophore (e.g., d2) (Acceptor)

Assay Buffer (e.g., 50 mM HEPES, pH 7.5, 100 mM NacCl, 0.1% BSA, 1 mM DTT)

NHWD-870 compound in DMSO

384-well low-volume black plates
Procedure:

o Compound Preparation: Prepare a serial dilution of NHWD-870 in DMSO. Further dilute the
compound in Assay Buffer to the desired final concentrations.

o Reagent Preparation:

o Prepare a solution of the His-tagged BET bromodomain and the Terbium-conjugated anti-
His antibody in Assay Buffer.

o Prepare a solution of the biotinylated histone peptide and Streptavidin-conjugated
fluorophore in Assay Buffer.

o Assay Plate Setup:
o Add the NHWD-870 dilutions to the wells of the 384-well plate.
o Add the BET bromodomain/anti-His antibody solution to all wells.

o Add the histone peptide/streptavidin-fluorophore solution to all wells to initiate the binding
reaction.

 Incubation: Incubate the plate at room temperature for a specified time (e.g., 60-120
minutes), protected from light.

o Data Acquisition: Read the plate on a TR-FRET compatible plate reader, with an excitation
wavelength of 340 nm and emission wavelengths of 620 nm (Terbium) and 665 nm
(Acceptor).
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o Data Analysis: Calculate the TR-FRET ratio (665 nm emission / 620 nm emission). Plot the
TR-FRET ratio against the logarithm of the NHWD-870 concentration and fit the data to a
four-parameter logistic equation to determine the IC50 value.
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TR-FRET Experimental Workflow

Compound & Reagent o | Assay Plate Setup - Incubation » | DataAcquisition - Data Analysis
Preparation | (Addition of Reagents) ™1 (Room Temperature) ™| (TR-FRET Reader) (IC50 Determination)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8144571#nhwd-870-selectivity-profile-against-bet-
bromodomains]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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